Cas no 2500-82-5 (a-L-Lyxopyranoside, methyl2,3-O-(1-methylethylidene)-, 4-methylbenzenesulfonate (9CI))

• Product name: a-L-Lyxopyranoside, methyl2,3-O-(1-methylethylidene)-, 4-methylbenzenesulfonate (9CI)
• CAS No: 2500-82-5
• MF: C₁₆H₂₂O₇S
• MW: 358.40668
• CID: 255813
• PubChem ID: 253937

a-L-Lyxopyranoside, methyl2,3-O-(1-methylethylidene)-, 4-methylbenzenesulfonate (9CI) Chemical and Physical Properties

Names and Identifiers

• a-L-Lyxopyranoside, methyl2,3-O-(1-methylethylidene)-, 4-methylbenzenesulfonate (9CI)
• (4-methoxy-2,2-dimethyl-4,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-c]pyran-7-yl) 4-methylbenzenesulfonate
• AC1L5P5W
• AC1Q6Y18
• AR-1J4531
• methyl 2,3-o-(1-methylethylidene)-4-o-[(4-methylphenyl)sulfonyl]pentopyranoside
• NSC126703
• NSC77482
• 2500-82-5
• NSC-77482
• NSC-126703
• DTXSID40978496
• Methyl 4-O-(4-methylbenzene-1-sulfonyl)-2,3-O-(1-methylethylidene)pentopyranoside
• DTXSID60291710
• 62819-14-1

• Inchi： InChI=1S/C16H22O7S/c1-10-5-7-11(8-6-10)24(17,18)23-12-9-20-15(19-4)14-13(12)21-16(2,3)22-14/h5-8,12-15H,9H2,1-4H3
• InChI Key： XORNPWIQPIULNC-UHFFFAOYSA-N
• SMILES： COC1OCC(OS(C2C=CC(C)=CC=2)(=O)=O)C2OC(OC12)(C)C

Computed Properties

• Exact Mass: 358.10866
• Monoisotopic Mass: 358.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.7Ų
• XLogP3: 1.6

Experimental Properties

• Density: 1.33
• Boiling Point: 479.1°C at 760 mmHg
• Flash Point: 243.6°C
• Refractive Index: 1.555
• PSA: 80.29
• LogP: 2.67250